Cas no 7392-74-7 ([(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate)
[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate is a stereochemically defined ester derivative with a tetrahydrofuran core. Its key advantages include high purity, well-characterized structure, and potential utility as an intermediate in organic synthesis or pharmaceutical research. The compound's rigid framework and multiple functional groups enable precise modifications for targeted applications.
7392-74-7 structure
Product Name:[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate
CAS No:7392-74-7
MF:C27H22O8
MW:474.458788394928
MDL:MFCD07369678
CID:47397
PubChem ID:14727490
Update Time:2025-06-17
[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone
- 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic-1,4-lactone
- [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxooxolan-2-yl]methyl benzoate
- 2,3,5-Tri-O-benzoyl-
- 2,3,4,6-TETRA-O-ACETYL-1-O-TRICHLOROACETIMIDOYL-
- D-ribo-Pentonicacid, 2-C-methyl-, g-lactone, tribenzoate (7CI)
- Ribonic acid, 2-C-methyl-, g-lactone, tribenzoate, D- (8CI)
- [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate
- rel-(3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
- (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
- AKOS016009695
- (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate (non-preferred name)
- SS-5258
- 7392-74-7
- SCHEMBL1825686
- (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyldibenzoate
- 93636-17-0
- (3R,4R,5R)-4-(BENZOYLOXY)-5-[(BENZOYLOXY)METHYL]-3-METHYL-2-OXOOXOLAN-3-YL BENZOATE
- MFCD07369678
- DTXSID00563387
- CS-0009553
- W17273
- W-203686
- (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate
-
- MDL: MFCD07369678
- Inchi: 1S/C27H22O8/c1-27(35-25(30)20-15-9-4-10-16-20)22(34-24(29)19-13-7-3-8-14-19)21(33-26(27)31)17-32-23(28)18-11-5-2-6-12-18/h2-16,21-22H,17H2,1H3/t21-,22-,27-/m1/s1
- InChI Key: KOELERLPRQKGLG-VHFRWLAGSA-N
- SMILES: O1C([C@@](C)([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 474.13100
- Monoisotopic Mass: 474.13146766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Melting Point: 131-133°C
- PSA: 105.20000
- LogP: 3.61010
[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019094005-250mg |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 250mg |
$330.72 | 2023-09-01 | |
| Alichem | A019094005-1g |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 1g |
$621.72 | 2023-09-01 | |
| Chemenu | CM159968-1g |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 1g |
$729 | 2021-06-15 | |
| Chemenu | CM159968-1g |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 1g |
$729 | 2022-08-31 | |
| abcr | AB556303-1 g |
[(2R,3R,4R)-3,4-Dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate; . |
7392-74-7 | 1g |
€128.00 | 2023-07-11 | ||
| abcr | AB556303-5 g |
[(2R,3R,4R)-3,4-Dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate; . |
7392-74-7 | 5g |
€451.00 | 2023-07-11 | ||
| abcr | AB556303-10 g |
[(2R,3R,4R)-3,4-Dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate; . |
7392-74-7 | 10g |
€816.50 | 2023-07-11 | ||
| Chemenu | CM159968-5g |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 5g |
$*** | 2023-03-29 | |
| Chemenu | CM159968-10g |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone |
7392-74-7 | 95% | 10g |
$*** | 2023-05-29 | |
| TRC | T767992-50mg |
2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic-1,4-lactone |
7392-74-7 | 50mg |
$138.00 | 2023-05-17 |
[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Related Literature
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1. Diterpenoids
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Julia M. Yeomans Soft Matter, 2010,6, 703-704
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